molecular formula C17H16F3NOS B296334 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide

3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide

Cat. No. B296334
M. Wt: 339.4 g/mol
InChI Key: ISJMLJBSZDIZSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as MTTP, and it is a white crystalline solid that has a molecular formula of C16H15F3NO2S.

Mechanism of Action

The mechanism of action of 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has anti-inflammatory properties that can help reduce inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide can have several biochemical and physiological effects. It can inhibit the growth of cancer cells and reduce inflammation in the body. It can also have an effect on the immune system, helping to boost the body's natural defenses against disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide in lab experiments is its potential as a cancer treatment. It has also been studied for its potential use in the treatment of inflammatory diseases. However, there are limitations to its use in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide. One area of research is in the development of new cancer treatments. Another area of research is in the development of new anti-inflammatory drugs. Further research is also needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide involves the reaction of 2-(trifluoromethyl)aniline with 4-methylthiobenzaldehyde in the presence of a catalyst such as piperidine. The resulting product is then treated with a reducing agent such as sodium borohydride to form 3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide.

Scientific Research Applications

3-[(4-methylphenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]propanamide has been studied for its potential applications in various areas of scientific research. One of the primary areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.

properties

Molecular Formula

C17H16F3NOS

Molecular Weight

339.4 g/mol

IUPAC Name

3-(4-methylphenyl)sulfanyl-N-[2-(trifluoromethyl)phenyl]propanamide

InChI

InChI=1S/C17H16F3NOS/c1-12-6-8-13(9-7-12)23-11-10-16(22)21-15-5-3-2-4-14(15)17(18,19)20/h2-9H,10-11H2,1H3,(H,21,22)

InChI Key

ISJMLJBSZDIZSP-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2C(F)(F)F

Canonical SMILES

CC1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2C(F)(F)F

Origin of Product

United States

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